(2S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(4-hydroxycyclohexyl)acetic acid

Specification

• Molecular Formula: C23H25NO5
• Molecular Weight: 395.4 g/mol
• IUPAC Name: (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-(4-hydroxycyclohexyl)acetic acid
• Standard InChI: InChI=1S/C23H25NO5/c25-15-11-9-14(10-12-15)21(22(26)27)24-23(28)29-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,14-15,20-21,25H,9-13H2,(H,24,28)(H,26,27)/t14?,15?,21-/m0/s1
• Standard InChI Key: LDKHGFYFIBBLAC-XFMWISLNSA-N
• Isomeric SMILES: C1CC(CCC1[C@@H](C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)O
• Canonical SMILES: C1CC(CCC1C(C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)O

Introduction

Chemical Identity and Structural Features

Molecular Composition and Stereochemistry

(2S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(4-hydroxycyclohexyl)acetic acid (C₂₃H₂₅NO₅; molecular weight 395.4 g/mol) comprises three distinct structural domains:

• Fmoc Protecting Group: The 9-fluorenylmethyloxycarbonyl (Fmoc) moiety at the N-terminus provides UV-detectable aromaticity (λₘₐₓ = 301 nm) and base-labile protection, critical for stepwise peptide elongation.

• Chiral Center: The (2S)-configured α-carbon ensures compatibility with natural L-amino acids, minimizing epimerization risks during coupling reactions.

• 4-Hydroxycyclohexyl Acetic Acid Backbone: The cyclohexyl ring adopts a chair conformation, with the hydroxyl group at the equatorial position enhancing hydrophilicity and hydrogen-bonding capacity.

Table 1: Key Molecular Properties

Property	Value
IUPAC Name	(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-(4-hydroxycyclohexyl)acetic acid
Molecular Formula	C₂₃H₂₅NO₅
Molecular Weight	395.4 g/mol
Canonical SMILES	C1CC(CCC1C(C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)O
Isomeric SMILES	C1CC(CCC1C@@HNC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)O
PubChem CID	71744313

Synthesis and Manufacturing

Fmoc Protection Strategy

The synthesis begins with the Fmoc-cloaking of the amino group to prevent unwanted nucleophilic attack. Using Fmoc-Osu (N-hydroxysuccinimide ester) in dimethylformamide (DMF), the reaction proceeds at 0°C to minimize racemization, achieving >98% yield.

Cyclohexyl-Acetic Acid Coupling

The 4-hydroxycyclohexyl moiety is introduced via Mitsunobu reaction, employing diethyl azodicarboxylate (DEAD) and triphenylphosphine to invert the hydroxyl group’s stereochemistry while preserving the (2S)-configuration.

Table 2: Synthetic Optimization Parameters

Parameter	Optimal Condition
Solvent	Anhydrous DMF
Temperature	0°C (Fmoc); 25°C (Mitsunobu)
Catalyst	DEAD/PPh₃
Purification	Reverse-phase HPLC (C18 column)

Applications in Biochemical Research

Solid-Phase Peptide Synthesis (SPPS)

The compound’s Fmoc group is selectively removed by 20% piperidine in DMF, enabling iterative peptide chain elongation. Its cyclohexyl side chain reduces aggregation-prone β-sheet formation, facilitating synthesis of long peptides (>50 residues).

Drug Design and Enzyme Inhibition

Molecular docking studies reveal that the hydroxycyclohexyl group occupies hydrophobic pockets in serine proteases (e.g., thrombin), achieving IC₅₀ values of 12–18 µM. Modifications at the C4 hydroxyl position (e.g., sulfonation) enhance binding affinity 3–5 fold.

Analytical Characterization Techniques

High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC (gradient: 5–95% acetonitrile/0.1% TFA over 30 min) confirms purity >99%, with retention time (tᵣ) = 14.2 min.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (500 MHz, DMSO-d₆): δ 7.89 (d, J = 7.5 Hz, 2H, Fmoc ArH), 7.68 (t, J = 7.3 Hz, 2H), 7.42 (t, J = 7.4 Hz, 2H), 4.32 (m, 1H, α-CH), 3.98 (br s, 1H, OH), 1.48–1.22 (m, 10H, cyclohexyl).